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Compound of Interest

Compound Name: Canthaxanthin

Cat. No.: B1668269

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with Canthaxanthin. It offers
procedural, step-by-step guidance on handling and disposal to ensure a safe laboratory
environment.

Chemical and Physical Properties

A summary of key quantitative data for Canthaxanthin is presented below for easy reference.

Property Value Source(s)
Chemical Formula C40H5202 [1][2]
Molar Mass 564.82 g/mol [2]

Violet to reddish-brown
Appearance ) ) [2][3]
crystalline solid

Melting Point 217°C (decomposes) [3]

Insoluble in water and ethanol;
Solubility Soluble in tetrahydrofuran, [2][3]

chloroform, or oil.

Occupational Exposure Limits
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While specific occupational exposure limits for Canthaxanthin are not widely established, the
following limits for "Particulates Not Otherwise Regulated (PNOR)" or "Dusts, non-specific”
should be observed as a conservative measure.[4][5][6]

Jurisdiction/Organization Limit Type Value
ACGIH (TLV) TWA (Inhalation Total) 10 mg/m3
NIOSH TWA (Inhalation Total) 10 mg/m3
NIOSH TWA (Inhalation Respirable) 5 mg/m3
OSHA (PEL) TWA (Inhalation Total) 15 mg/m3
OSHA (PEL) TWA (Inhalation Respirable) 5 mg/m3

TWA: Time-Weighted Average

Personal Protective Equipment (PPE)

To minimize exposure and ensure safety, the following personal protective equipment is
mandatory when handling Canthaxanthin.
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. . Specification/Stand
Protection Type Equipment d Purpose
ar
Tightly fitting safety Conforming to EN 166  To prevent eye
Eye and Face o ]
) goggles with side- (EVU) or NIOSH (US) contact with dust.[5][7]
Protection )
shields approved standards. [8]
- Gloves: Nitrile rubber
- Chemical-resistant (>0.11 mm thickness), ) )
_ _ To protect against skin
Skin Protection gloves- Laboratory polychloroprene, butyl
contact.[4][5][7]
coat rubber, or PVC.- Coat:
Standard lab coat.
N95 (US) or P1 (EN
143) for nuisance dust )
] To protect against
) ) Dust mask or levels. Use a suitable ) ]
Respiratory Protection ) ) ] inhalation of dust
respirator respirator if dust ]
o particles.[6][7][9]
formation is
significant.

Procedural Workflow for Handling Canthaxanthin

The following diagram outlines the step-by-step procedure for the safe handling of
Canthaxanthin in a laboratory setting.
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Caption: Workflow for the safe handling of Canthaxanthin.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1668269?utm_src=pdf-body-img
https://www.benchchem.com/product/b1668269?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668269?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Experimental Protocols

Spill Management

In the event of a spill, follow these procedures to minimize exposure and contamination:
Evacuate and Alert: Advise personnel in the immediate area and restrict access.[4]
Ventilate: Ensure the area is well-ventilated.

Personal Protection: Wear the appropriate PPE as outlined above.

Clean-up:

o For minor spills, use dry clean-up procedures to avoid generating dust.[4][9]

o Gently sweep or scoop the spilled solid material into a suitable, labeled container for
waste disposal.[9]

o Avoid using water for clean-up as Canthaxanthin is insoluble and this may spread
contamination.

Decontamination: Clean the spill area thoroughly with a suitable solvent (e.g.,
tetrahydrofuran, with appropriate precautions for solvent handling) and then with soap and
water.

Disposal: Dispose of all contaminated materials, including cleaning materials and PPE, as

chemical waste.[4]
Disposal Plan

Proper disposal of Canthaxanthin and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

» Waste Identification and Segregation:

o Pure Canthaxanthin: Unused or expired pure Canthaxanthin should be treated as

chemical waste.
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o Contaminated Materials: Any materials contaminated with Canthaxanthin, such as
gloves, absorbent paper, weighing boats, and pipette tips, must also be disposed of as
chemical waste.[10]

» Waste Collection and Labeling:

o Collect all Canthaxanthin waste in a designated, sealed, and clearly labeled container.

o The label should include "Hazardous Waste," the full chemical name "Canthaxanthin,"
the approximate quantity, and the date of accumulation.[10]

o Disposal of Empty Containers:

o Triple rinse the empty Canthaxanthin container with a suitable organic solvent in which it
is soluble.

o Collect the rinsate as hazardous waste.

o The rinsed container can then be disposed of according to institutional guidelines.

e Arranging for Final Disposal:

o Store the sealed waste container in a designated satellite accumulation area.

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
disposal company to arrange for pickup and disposal of the chemical waste.[9][10] Adhere
to all local, state, and federal regulations for hazardous waste disposal.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Canthaxanthin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668269#personal-protective-equipment-for-

handling-canthaxanthin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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